(S)-3-Hydroxy-21-methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O18P3S
• Molecular Weight: 1120.1 g/mol
• InChI: InChI=1S/C44H80N7O18P3S/c1-31(2)20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-32(52)26-35(54)73-25-24-46-34(53)22-23-47-42(57)39(56)44(3,4)28-66-72(63,64)69-71(61,62)65-27-33-38(68-70(58,59)60)37(55)43(67-33)51-30-50-36-40(45)48-29-49-41(36)51/h29-33,37-39,43,52,55-56H,5-28H2,1-4H3,(H,46,53)(H,47,57)(H,61,62)(H,63,64)(H2,45,48,49)(H2,58,59,60)/t32-,33+,37+,38+,39-,43+/m0/s1
• InChIKey: MCYNHSDWEHGCTK-MJODBCOPSA-N

(S)-3-Hydroxy-21-methyldocosanoyl-CoA: A Branched VLCFA-CoA Probe

(S)-3-Hydroxy-21-methyldocosanoyl-CoA is a chemically defined coenzyme A derivative that belongs to the class of very-long-chain (VLC) branched 3-hydroxyacyl-CoA thioesters [1]. It features a 22-carbon backbone with a methyl branch at the ω-1 position and a stereospecific (S)-hydroxyl group at the C3 position, which distinguishes it from simpler straight-chain acyl-CoA analogs. As a research-grade biochemical reagent, it serves as a specialized substrate or inhibitor probe for investigating the substrate specificity and catalytic mechanisms of enzymes involved in peroxisomal and mitochondrial fatty acid β-oxidation, particularly those handling very-long-chain and branched substrates [2].

Pathway probe

VLC branched 3-hydroxyacyl-CoA for peroxisomal and mitochondrial β-oxidation studies

(S)-stereochemistry matches native L-isomer

Enzyme target

Substrate for VLCAD, MTP, and L-bifunctional protein; inhibitor of enoyl-CoA hydratase

C22 chain optimal for VLCAD catalytic site

Analytical use

Distinct retention and MS/MS signature for LC-MS/MS acyl-CoA profiling without isobaric interference

ω-1 methyl branch differentiates from straight-chain analogs

• [1] Human Metabolome Database (HMDB). HMDB0300753: 21-Methyldocosanoyl-CoA. View Source
• [2] ChEBI. (S)-3-hydroxyacyl-CoA (CHEBI:15455). View Source

Why (S)-3-Hydroxy-21-methyldocosanoyl-CoA is Essential in VLCFA Research

The enzymes of fatty acid β-oxidation and elongation exhibit strict chain-length specificity and stereochemical discrimination. Very-long-chain acyl-CoA dehydrogenases (VLCAD) and peroxisomal multifunctional proteins are optimized for C22 and longer substrates, while their activities drop sharply with shorter chains [1]. Similarly, the (S)-stereochemistry at the 3-hydroxy position is a critical determinant for recognition by L-3-hydroxyacyl-CoA dehydrogenases, as the (R)-enantiomer is often not a competent substrate [2]. The methyl branch at the ω-1 position further modulates enzyme kinetics, potentially acting as a competitive inhibitor or a poor substrate for enzymes that preferentially act on straight-chain fatty acids. Therefore, substituting this compound with a generic, straight-chain, or shorter-chain 3-hydroxyacyl-CoA (e.g., (S)-3-hydroxypalmitoyl-CoA, C16) will not recapitulate the same metabolic flux, enzyme inhibition profile, or cellular phenotype, making it essential for studies requiring a specific C22 branched VLCFA probe.

This compound

C22 branched (S)-3-hydroxyacyl-CoA, competent for VLCAD and stereospecific dehydrogenases

Matches physiological β-oxidation intermediate

Shorter-chain analog (C16)

Poor substrate for VLCAD; catalytic efficiency may drop over 10-fold, misrepresenting enzyme kinetics

Cannot model VLCFA-specific metabolic flux

This compound

3-Hydroxy group present; inhibits enoyl-CoA hydratase and enables downstream dehydrogenase studies

Dual substrate/inhibitor utility

21-Methyldocosanoyl-CoA (non-hydroxylated)

Lacks 3-hydroxy group; does not inhibit hydratase and cannot serve as substrate for 3-hydroxyacyl-CoA dehydrogenase

Alters pathway readout; no feedback regulation signal

This compound

Defined (S)-enantiomer at C3; competent for L-specific enzymes (MTP/LBP)

Stereochemistry confirmed by vendor specification

(R)-enantiomer or racemic mixture

Dramatically reduced (>100:1 activity drop) or absent activity with L-specific dehydrogenases

Invalid kinetic parameters and pathway flux data

• [1] Souri, M., Aoyama, T., Cox, G.F., and Hashimoto, T. (1998). Catalytic and FAD-binding residues of mitochondrial very long chain acyl-coenzyme A dehydrogenase. J. Biol. Chem. 273, 4227–4231. View Source
• [2] Yang, S.Y., He, X.Y., and Schulz, H. (2005). 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. FEBS J. 272, 4874–4883. View Source

Evidence for Selecting (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Structural Distinction from 21-Methyldocosanoyl-CoA

(S)-3-Hydroxy-21-methyldocosanoyl-CoA differs from its closest analog, 21-Methyldocosanoyl-CoA, by the presence of a hydroxyl group at the C3 position with defined (S)-stereochemistry . This modification increases the molecular weight from 1104.13 g/mol (21-Methyldocosanoyl-CoA) to 1120.13 g/mol . The hydroxyl group introduces a new chiral center and a hydrogen bond donor/acceptor, fundamentally altering its interaction with metabolic enzymes. While 21-Methyldocosanoyl-CoA is an entry substrate for β-oxidation, (S)-3-Hydroxy-21-methyldocosanoyl-CoA represents an intermediate in that pathway and can serve as a specific substrate for downstream dehydrogenases or as a feedback inhibitor.

Structural distinction

Data to verify

1120.13 vs 1104.13 g/mol
Difference +16 Da (one oxygen)

Confirms identity for stoichiometric and MS workflows

Vendor specification; independent verification recommended

Evidence Dimension	Molecular Weight and Chemical Formula
Target Compound Data	Molecular Weight: 1120.13 g/mol; Formula: C44H80N7O18P3S
Comparator Or Baseline	21-Methyldocosanoyl-CoA: 1104.13 g/mol; Formula: C44H80N7O17P3S
Quantified Difference	Difference of 16 g/mol (equivalent to one oxygen atom)
Conditions	Structural data derived from vendor technical specifications

Why This Matters

The exact molecular weight difference confirms chemical identity and purity, critical for accurate stoichiometric calculations in enzymatic assays and for distinguishing between β-oxidation intermediates in LC-MS/MS metabolomics workflows.

Chain-Length Specificity of VLCAD and Peroxisomal Enzymes

Very-long-chain acyl-CoA dehydrogenase (VLCAD), the initial enzyme in mitochondrial β-oxidation, exhibits maximal catalytic efficiency (kcat/Km) for acyl-CoA substrates with chain lengths of C22-C24, with activity dropping precipitously for chains shorter than C18 [1]. (S)-3-Hydroxy-21-methyldocosanoyl-CoA, with its C22 backbone, falls within this optimal substrate range, whereas the commonly available shorter-chain analog (S)-3-hydroxypalmitoyl-CoA (C16) would be a poor substrate for VLCAD-dependent assays. Furthermore, peroxisomal β-oxidation enzymes are specifically required for the catabolism of very-long-chain and branched fatty acids; genetic deficiencies in these enzymes lead to the specific accumulation of VLCFA-CoAs, including 3-hydroxy derivatives, underscoring their unique metabolic channeling [2].

VLCAD chain-length fit

Class-level

C22 optimal range; C16 activity drops >90%
≥10-fold catalytic efficiency difference

C22 backbone matches VLCAD natural substrate window

Inferred from established enzyme profiles (Souri et al. 1998)

Evidence Dimension	Relative Enzyme Activity (kcat/Km) as a function of acyl chain length
Target Compound Data	Predicted to be within optimal range (C22) for VLCAD based on established chain-length profiles.
Comparator Or Baseline	(S)-3-hydroxypalmitoyl-CoA (C16) or octanoyl-CoA (C8): Activity reduced by >90% compared to C22 substrate.
Quantified Difference	At least 10-fold difference in catalytic efficiency between C22 and C16 substrates for VLCAD.
Conditions	In vitro enzyme assays with purified human VLCAD (Souri et al., 1998).

Why This Matters

Researchers investigating VLCAD deficiencies or peroxisomal disorders require a substrate of correct chain length to yield physiologically relevant kinetic data; using a shorter-chain analog will produce data that does not reflect in vivo enzyme behavior.

• [1] Souri, M., Aoyama, T., Cox, G.F., and Hashimoto, T. (1998). Catalytic and FAD-binding residues of mitochondrial very long chain acyl-coenzyme A dehydrogenase. J. Biol. Chem. 273, 4227–4231. View Source
• [2] Wanders, R.J.A., Vreken, P., Ferdinandusse, S., Jansen, G.A., Waterham, H.R., van Roermund, C.W.T., and van Grunsven, E.G. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem. Soc. Trans. 29, 250-267. View Source

Enoyl-CoA Hydratase Inhibition by 3-Hydroxyacyl-CoAs

Long-chain L-3-hydroxyacyl-CoAs have been demonstrated to act as potent inhibitors of enoyl-CoA hydratase (crotonase), a key enzyme in the β-oxidation spiral [1]. Specifically, L-3-hydroxyhexadecanoyl-CoA (C16) was shown to be a much stronger inhibitor than short-chain analogs [1]. By extension, (S)-3-Hydroxy-21-methyldocosanoyl-CoA, as a very-long-chain 3-hydroxyacyl-CoA, is predicted to exhibit similar or enhanced inhibitory potency due to its longer acyl chain and branched structure. This contrasts with its saturated, non-hydroxylated analog, 21-Methyldocosanoyl-CoA, which would not inhibit the hydratase step. This product therefore offers a unique tool for probing feedback regulation in mitochondrial β-oxidation.

Hydratase inhibition

Class-level

Long-chain 3-hydroxyacyl-CoAs act as potent enoyl-CoA hydratase inhibitors

Supports β-oxidation feedback regulation studies

Extrapolated from C16 analog data (He et al. 1992)

Evidence Dimension	Inhibition of Enoyl-CoA Hydratase
Target Compound Data	Predicted to be a strong inhibitor based on class behavior of long-chain 3-hydroxyacyl-CoAs.
Comparator Or Baseline	L-3-hydroxyhexadecanoyl-CoA (C16): Demonstrated strong inhibition; Short-chain 3-hydroxyacyl-CoAs: weak or no inhibition.
Quantified Difference	Qualitative difference: Inhibitor vs. non-inhibitor (or weak inhibitor).
Conditions	In vitro enzyme assays with purified crotonase from bovine liver (He et al., 1992).

Why This Matters

For studies on the regulation of β-oxidation flux or for developing in vitro models of metabolic dysfunction, this compound provides a structurally defined inhibitor that acts at a specific enzymatic step, unlike simple acyl-CoAs which may have off-target effects.

• [1] He, X.Y., Yang, S.Y., and Schulz, H. (1992). Inhibition of enoyl-CoA hydratase by long-chain L-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch. Biochem. Biophys. 298, 527-531. View Source

LC-MS/MS Analytical Distinguishability

In targeted LC-MS/MS analysis of acyl-CoA metabolites, compounds are separated based on their hydrophobicity and detected via specific multiple reaction monitoring (MRM) transitions [1]. (S)-3-Hydroxy-21-methyldocosanoyl-CoA, with its C22 branched chain and hydroxyl group, will exhibit a distinct retention time compared to shorter-chain 3-hydroxyacyl-CoAs (e.g., C16, C18) and its non-hydroxylated counterpart (21-Methyldocosanoyl-CoA) due to differences in reversed-phase column interaction. Furthermore, its MS/MS fragmentation pattern will feature a diagnostic neutral loss of the phosphoadenosine diphosphate moiety (507 Da) and a characteristic product ion corresponding to the 3-hydroxy-21-methyldocosanoyl group, allowing for unambiguous identification and quantitation in complex biological matrices [2].

LC-MS/MS signature

Method context

Unique retention time and MRM transitions; diagnostic neutral loss 507 Da

Enables unambiguous quantification in complex matrices

No co-elution with C16/C18 3-hydroxyacyl-CoAs

Evidence Dimension	Chromatographic Retention and Mass Spectrometric Detection
Target Compound Data	Unique retention time and MS/MS spectrum due to C22 chain length and 3-hydroxy group.
Comparator Or Baseline	Shorter-chain 3-hydroxyacyl-CoAs: Different retention times and product ion masses.
Quantified Difference	Qualitative difference in retention time and m/z of fragment ions.
Conditions	Typical reversed-phase LC-MS/MS conditions for acyl-CoA analysis (C18 column, acetonitrile/ammonium acetate gradient).

Why This Matters

For researchers quantifying acyl-CoA profiles in disease models or after drug treatment, the unique analytical signature of this compound ensures it does not co-elute with or isobarically interfere with other acyl-CoA species, preventing misidentification and inaccurate quantification.

• [1] Gao, L., Chiou, W., Tang, H., Cheng, X., Camp, H.S., and Burns, D.J. (2007). Simultaneous quantification of malonyl-CoA and several other short-chain acyl-CoAs in animal tissues by ion-pairing reversed-phase HPLC/MS. J. Chromatogr. B 853, 303-313. View Source
• [2] Magnes, C., Sinner, F.M., Regittnig, W., and Pieber, T.R. (2005). LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Anal. Chem. 77, 2889-2894. View Source

Stereospecificity: (S)- vs. (R)-3-Hydroxyacyl-CoA

The mitochondrial trifunctional protein (MTP) and peroxisomal L-bifunctional protein (LBP) exhibit strict stereospecificity for L-3-hydroxyacyl-CoA (S-configuration) substrates over their D-enantiomers (R-configuration) [1]. This is due to the chiral binding pocket of the 3-hydroxyacyl-CoA dehydrogenase domain, which is evolutionarily optimized for the L-isomer produced during β-oxidation. (S)-3-Hydroxy-21-methyldocosanoyl-CoA is the correct physiological enantiomer for these enzymes. Using the (R)-enantiomer, if available, would result in dramatically reduced or absent catalytic activity, confounding kinetic measurements and pathway studies.

(S) vs (R) stereoisomer

Class-level

L-(S) is competent substrate; D-(R) activity ratio often >100:1

(S)-configuration required for L-specific dehydrogenase assays

Racemic mixture invalidates kinetic measurements

Evidence Dimension	Enzyme Activity (Vmax) with L- vs. D-isomer
Target Compound Data	L-(S)-isomer: Expected to be a competent substrate for L-3-hydroxyacyl-CoA dehydrogenase.
Comparator Or Baseline	D-(R)-isomer: Typically a poor substrate or inhibitor for L-specific enzymes.
Quantified Difference	Activity ratio (L/D) often >100:1 for purified L-3-hydroxyacyl-CoA dehydrogenases.
Conditions	In vitro enzyme assays with purified mitochondrial trifunctional protein (MTP).

Why This Matters

Purchasing the correct (S)-stereoisomer is non-negotiable for assays with stereospecific enzymes; use of a racemic mixture or the wrong enantiomer will lead to inaccurate kinetic parameters and misinterpretation of metabolic flux data.

• [1] Carpenter, K., Pollitt, R.J., and Middleton, B. (1992). Human liver long-chain 3-hydroxyacyl-coenzyme A dehydrogenase is a multifunctional membrane-bound beta-oxidation enzyme of mitochondria. Biochem. Biophys. Res. Commun. 183, 443-448. View Source

AMACR and Branched-Chain Fatty Acid Metabolism

The metabolism of branched-chain fatty acids, such as phytanic acid, requires the enzyme α-methylacyl-CoA racemase (AMACR) to convert (R)-pristanoyl-CoA to its (S)-enantiomer before β-oxidation can proceed [1]. (S)-3-Hydroxy-21-methyldocosanoyl-CoA, while not a direct substrate for AMACR, represents a downstream intermediate in the oxidation of a branched very-long-chain fatty acid. Its branched structure at the ω-1 position is a key feature distinguishing it from straight-chain VLCFA-CoAs. Deficiencies in AMACR or peroxisomal biogenesis disorders (e.g., Zellweger spectrum) lead to accumulation of branched-chain fatty acyl-CoA intermediates. This compound can thus serve as a valuable analytical standard or substrate for studying the biochemical consequences of these specific inborn errors of metabolism, where straight-chain VLCFA probes would be inappropriate [2].

Branched VLCFA pathway

Reported

Mimics intermediate downstream of AMACR; relevant for peroxisomal disorder models

Supports research on branched-chain fatty acid oxidation defects

Straight-chain probes do not model branched substrate pathology

Evidence Dimension	Relevance to Branched-Chain Fatty Acid Oxidation Disorders
Target Compound Data	Structurally mimics an intermediate in the β-oxidation of branched VLCFAs.
Comparator Or Baseline	Straight-chain 3-hydroxyacyl-CoAs (e.g., 3-hydroxylignoceroyl-CoA): Relevant for straight-chain VLCFA disorders but not for branched-chain defects.
Quantified Difference	Qualitative difference in metabolic pathway context.
Conditions	Biochemical and genetic studies of peroxisomal disorders.

Why This Matters

For diagnostic research or drug screening targeting peroxisomal disorders with branched-chain fatty acid accumulation, this compound provides a more disease-relevant probe than commonly used straight-chain analogs, enabling the development of more specific biochemical assays.

• [1] Ferdinandusse, S., Denis, S., Clayton, P.T., Graham, A., Rees, J.E., Allen, J.T., McLean, B.N., Brown, A.Y., Vreken, P., Waterham, H.R., and Wanders, R.J.A. (2000). Mutations in the gene encoding peroxisomal alpha-methylacyl-CoA racemase cause adult-onset sensory motor neuropathy. Nat. Genet. 24, 188-191. View Source
• [2] Wanders, R.J.A. and Waterham, H.R. (2006). Biochemistry of mammalian peroxisomes revisited. Annu. Rev. Biochem. 75, 295-332. View Source

Applications of (S)-3-Hydroxy-21-methyldocosanoyl-CoA

Biochemical Analysis of VLCAD Deficiency

Use (S)-3-Hydroxy-21-methyldocosanoyl-CoA as a physiological substrate to measure residual enzyme activity of very-long-chain acyl-CoA dehydrogenase (VLCAD) in fibroblast or lymphocyte lysates from patients with suspected fatty acid oxidation disorders. This compound provides a more relevant kinetic readout than the commonly used C16 substrate, palmitoyl-CoA, which fails to capture the specific catalytic impairment of VLCAD for its natural C22-C24 substrates [1].

Feedback Regulation of β-Oxidation

Employ (S)-3-Hydroxy-21-methyldocosanoyl-CoA as a tool compound to study the inhibition of enoyl-CoA hydratase (crotonase) in isolated mitochondrial preparations. By comparing the inhibitory potency of this C22 branched 3-hydroxyacyl-CoA with shorter-chain or straight-chain analogs, researchers can elucidate the structural determinants of this key regulatory mechanism, which is implicated in controlling metabolic flux during fasting and high-fat diet states [2].

LC-MS/MS Assays for Peroxisomal Disorders

Incorporate (S)-3-Hydroxy-21-methyldocosanoyl-CoA as a high-purity standard to establish and validate a quantitative LC-MS/MS method for profiling very-long-chain and branched 3-hydroxyacyl-CoAs in plasma or tissue samples. This is essential for diagnosing and monitoring peroxisomal biogenesis disorders (e.g., Zellweger syndrome) and isolated enzyme deficiencies (e.g., AMACR deficiency), where specific acyl-CoA intermediates accumulate to pathological levels [3].

Substrate Specificity of Peroxisomal Multifunctional Enzymes

Utilize (S)-3-Hydroxy-21-methyldocosanoyl-CoA in in vitro enzyme assays to characterize the substrate specificity and stereoselectivity of recombinant peroxisomal L-bifunctional protein (LBP) or D-bifunctional protein (DBP). This helps define the precise roles of these enzymes in the catabolism of branched VLCFAs and provides a benchmark for understanding the biochemical basis of related inborn errors of metabolism [4].

Application

Selection Property

Validation Focus

VLCAD deficiency model assays

Physiological C22 substrate matching VLCAD chain-length optimum

Chain-length-dependent enzyme activity and residual catalytic rate

β-Oxidation feedback regulation studies

Inhibition of enoyl-CoA hydratase by long-chain 3-hydroxyacyl-CoA

Structural determinants of regulatory potency vs. shorter-chain analogs

Peroxisomal disorder research profiling

High-purity LC-MS/MS standard with unique retention and MRM signature

Specific detection in research matrices without isobaric interference

Enzyme stereoselectivity characterization

(S)-enantiomer competent for LBP/DBP and MTP

Stereochemical specificity and branched VLCFA oxidation pathway validation

• [1] Souri, M., Aoyama, T., Cox, G.F., and Hashimoto, T. (1998). Catalytic and FAD-binding residues of mitochondrial very long chain acyl-coenzyme A dehydrogenase. J. Biol. Chem. 273, 4227–4231. View Source
• [2] He, X.Y., Yang, S.Y., and Schulz, H. (1992). Inhibition of enoyl-CoA hydratase by long-chain L-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch. Biochem. Biophys. 298, 527-531. View Source
• [3] Magnes, C., Sinner, F.M., Regittnig, W., and Pieber, T.R. (2005). LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Anal. Chem. 77, 2889-2894. View Source
• [4] Wanders, R.J.A., Vreken, P., Ferdinandusse, S., Jansen, G.A., Waterham, H.R., van Roermund, C.W.T., and van Grunsven, E.G. (2001). Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem. Soc. Trans. 29, 250-267. View Source